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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Umbralisib (Ukoniq) is a dual inhibitor of phosphoinositide 3-kinase delta (PI3Kδ) and casein

kinase 1 epsilon (CK1ε).[1][2][3] PI3Kδ is a key component of the B-cell receptor signaling

pathway, which is crucial for the proliferation and survival of malignant B-cells.[4][5] CK1ε is

involved in the regulation of oncoprotein translation and has been implicated in the

pathogenesis of lymphoid malignancies.[1][2] Umbralisib has demonstrated efficacy in treating

relapsed or refractory marginal zone lymphoma (MZL) and follicular lymphoma (FL).[1][6][7]

However, it was voluntarily withdrawn from the market due to concerns about long-term side

effects.[5][7]

These application notes provide detailed protocols for in vitro assays to characterize the activity

of umbralisib, including biochemical kinase assays and cell-based assays for proliferation,

signaling, and migration.

Data Presentation
The following table summarizes the in vitro inhibitory activities of umbralisib against its primary

targets and its effects on cancer cell lines.
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Assay Type
Target/Cell
Line

Parameter Value Reference

Biochemical

Assay
PI3Kδ IC50 22.2 nM [8]

PI3Kα Selectivity >1000-fold vs δ [8]

PI3Kβ Selectivity >30-50-fold vs δ [8]

PI3Kγ Selectivity >15-50-fold vs δ [8]

CK1ε EC50 6.0 µM

Cell-Based

Assay

Human whole

blood CD19+

cells

Proliferation

EC50
100-300 nM [9]

Human leukemia

and lymphoma

cell lines

Growth Inhibition

(GI50)
0.6 to 66 µM [10]

DLBCL cell line

(LY7)

c-Myc

expression

Potent

repression at 15-

50 µM

[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway targeted by umbralisib and a general

workflow for an in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]

3. UKONIQ to Treat Marginal Zone Lymphoma and Follicular Lymphoma
[clinicaltrialsarena.com]

4. promega.jp [promega.jp]

5. umbralisib [drugcentral.org]

6. Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin
treatment - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b560156?utm_src=pdf-body-img
https://www.benchchem.com/product/b560156?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TGR-1202.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4186330/
https://www.clinicaltrialsarena.com/projects/ukoniq-umbralisib/
https://www.clinicaltrialsarena.com/projects/ukoniq-umbralisib/
https://www.promega.jp/-/media/files/resources/protocols/kinase-enzyme-appnotes/ck1epsilon-kinase-assay.pdf
https://drugcentral.org/drugcard/5441?m=n1cnccc1
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820294/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. cellbiolabs.com [cellbiolabs.com]

8. ccrod.cancer.gov [ccrod.cancer.gov]

9. The dual PI3Kδ/CK1ε inhibitor umbralisib exhibits unique immunomodulatory effects on
CLL T cells - PMC [pmc.ncbi.nlm.nih.gov]

10. AKT phosphorylation as a predictive biomarker for PI3K/mTOR dual inhibition-induced
proteolytic cleavage of mTOR companion proteins in small cell lung cancer - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Assays with
Umbralisib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560156#umbralisib-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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